![molecular formula C17H13FN4O2S B279378 6-(2,4-Dimethoxyphenyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B279378.png)
6-(2,4-Dimethoxyphenyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-(2,4-Dimethoxyphenyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as DFTD, is a novel compound with potential applications in scientific research. It is a member of the triazolo-thiadiazole family of compounds, which have been shown to exhibit a range of biological activities, including anticancer, antibacterial, and antifungal properties. In
Mechanism of Action
The mechanism of action of 6-(2,4-Dimethoxyphenyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways involved in cell proliferation and survival. This compound has been shown to interact with DNA and disrupt its structure, leading to the induction of apoptosis in cancer cells. It has also been found to inhibit the activity of certain enzymes involved in the synthesis of bacterial cell walls and fungal cell membranes, leading to their death. Further research is needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects, including the induction of apoptosis in cancer cells, inhibition of bacterial and fungal growth, and anti-inflammatory effects. It has also been found to modulate the expression of key genes involved in cell proliferation and survival. In animal studies, this compound has been found to exhibit low toxicity and good pharmacokinetic properties, making it a promising compound for further research.
Advantages and Limitations for Lab Experiments
6-(2,4-Dimethoxyphenyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has several advantages for use in lab experiments, including its high purity and yield, low toxicity, and good pharmacokinetic properties. It is also a relatively new compound, which means that there is a lot of potential for further research and discovery. However, there are also some limitations to its use, including the need for specialized equipment and expertise for its synthesis and handling. Further research is needed to fully understand the advantages and limitations of this compound for lab experiments.
Future Directions
There are several future directions for research on 6-(2,4-Dimethoxyphenyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, including:
1. Further studies on the mechanism of action of this compound, including its interactions with key enzymes and signaling pathways.
2. Exploration of the potential therapeutic applications of this compound in oncology, infectious diseases, and inflammation.
3. Investigation of the potential synergistic effects of this compound with other compounds or therapies.
4. Development of new synthetic methods for this compound that are more efficient and cost-effective.
5. Evaluation of the safety and efficacy of this compound in preclinical and clinical trials.
6. Exploration of the potential use of this compound as a diagnostic tool for cancer and other diseases.
Conclusion:
In conclusion, this compound is a novel compound with potential applications in scientific research. Its synthesis method has been optimized to achieve high yields and purity, making it a viable compound for further research. This compound has been shown to exhibit a range of biological activities, including antitumor, antifungal, and antibacterial properties. Its mechanism of action is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways involved in cell proliferation and survival. Further research is needed to fully elucidate the potential therapeutic applications of this compound and to evaluate its safety and efficacy in preclinical and clinical trials.
Synthesis Methods
The synthesis of 6-(2,4-Dimethoxyphenyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves a multi-step process that begins with the reaction of 2,4-dimethoxybenzaldehyde and 3-fluoroaniline to form an intermediate product. This intermediate is then subjected to cyclization using thiosemicarbazide and triethylorthoformate to yield the final product, this compound. The synthesis method has been optimized to achieve high yields and purity, making this compound a viable compound for scientific research.
Scientific Research Applications
6-(2,4-Dimethoxyphenyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to exhibit a range of biological activities, including antitumor, antifungal, and antibacterial properties. Its potential as a therapeutic agent has been explored in several studies, including in vitro and in vivo experiments. This compound has been found to induce apoptosis in cancer cells, inhibit the growth of fungal and bacterial pathogens, and exhibit anti-inflammatory effects. These properties make this compound a promising compound for further research in the fields of oncology, infectious diseases, and inflammation.
properties
Molecular Formula |
C17H13FN4O2S |
---|---|
Molecular Weight |
356.4 g/mol |
IUPAC Name |
6-(2,4-dimethoxyphenyl)-3-(3-fluorophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C17H13FN4O2S/c1-23-12-6-7-13(14(9-12)24-2)16-21-22-15(19-20-17(22)25-16)10-4-3-5-11(18)8-10/h3-9H,1-2H3 |
InChI Key |
CBEKSMXQNDSRAD-UHFFFAOYSA-N |
SMILES |
COC1=CC(=C(C=C1)C2=NN3C(=NN=C3S2)C4=CC(=CC=C4)F)OC |
Canonical SMILES |
COC1=CC(=C(C=C1)C2=NN3C(=NN=C3S2)C4=CC(=CC=C4)F)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.